Cas no 47375-34-8 (Boc-Tyr(tBu)-OH)

Boc-Tyr(tBu)-OH Properties

Names and Identifiers

• (S)-3-(4-(tert-Butoxy)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• Boc-Tyr(tBu)-OH
• N-(tert-Butoxycarbonyl)-O-tert-butyl-L-tyrosine
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]propanoic acid
• Boc-L-Tyr(tBu)-OH
• Boc-O-tert-butyl-L-tyrosine
• Boc-Tyr(But)-OH
• N-Boc-O-tert-butyl-L-tyrosine
• +Expand

• MDL： MFCD00065598
• InChIKey： ZEQLLMOXFVKKCN-AWEZNQCLSA-N
• Inchi： 1S/C18H27NO5/c1-17(2,3)23-13-9-7-12(8-10-13)11-14(15(20)21)19-16(22)24-18(4,5)6/h7-10,14H,11H2,1-6H3,(H,19,22)(H,20,21)/t14-/m0/s1
• SMILES： CC(C)(OC1=CC=C(C[C@H](NC(OC(C)(C)C)=O)C(O)=O)C=C1)C

Computed Properties

• Exact Mass: 337.188923g/mol
• Surface Charge: 0
• XLogP3: 2.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 337.188923g/mol
• Monoisotopic Mass: 337.188923g/mol
• Topological Polar Surface Area: 84.9Ų
• Heavy Atom Count: 24
• Complexity: 428
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 3.77520
• PSA: 84.86000
• Refractive Index: -15.0±1.0°
• Water Partition Coefficient: Soluble in DMF. Insoluble in water.
• Melting Point: 115.0 to 119.0 deg-C
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: -15 º (c=1% in DMF)
• Optical Activity: [α]20/D −15.0±1.0°, c = 1% in DMF
• Density: 1.1160

Boc-Tyr(tBu)-OH Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：0-10°C

Boc-Tyr(tBu)-OH Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters